Cas no 2256059-93-3 (5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 2256059-93-3
• MF: C₈H₉IN₄
• MW: 288.088332891464
• CID: 5729655
• PubChem ID: 134163327
• Update Time: 2025-06-09

5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• F1957-0531
• 5-iodo-4,6-dimethyl-2H-pyrazolo[3,4-b]pyridin-3-amine
• 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• 2256059-93-3
• AKOS040694466

• Inchi： 1S/C8H9IN4/c1-3-5-7(10)12-13-8(5)11-4(2)6(3)9/h1-2H3,(H3,10,11,12,13)
• InChI Key： GSVAHIYXLLGDBP-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC2C(=C(N)NN=2)C=1C

Computed Properties

• Exact Mass: 287.98719g/mol
• Monoisotopic Mass: 287.98719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų

Additional information on 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine

Recent Advances in the Study of 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS: 2256059-93-3)

The compound 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine (CAS: 2256059-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by its pyrazolopyridine core, has been explored for its role as a kinase inhibitor, particularly in targeting oncogenic signaling pathways. Recent studies have highlighted its efficacy in modulating key protein kinases involved in cancer progression, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine derivatives. The study demonstrated that the iodine substitution at the 5-position significantly enhances binding affinity to the ATP-binding pocket of kinases such as BRAF and EGFR. Molecular docking simulations revealed that the compound's unique steric and electronic properties contribute to its selective inhibition, reducing off-target effects commonly associated with kinase inhibitors.

Further preclinical evaluations have shown that 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine exhibits potent anti-proliferative activity against a panel of cancer cell lines, including melanoma and non-small cell lung carcinoma (NSCLC). Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway and inhibits cell cycle progression at the G1 phase. These findings underscore its potential as a multi-targeted therapeutic agent.

Recent advancements in synthetic methodologies have also facilitated the scalable production of this compound. A novel one-pot synthesis approach, reported in Organic Letters (2024), leverages palladium-catalyzed cross-coupling reactions to achieve high yields (>85%) and purity (>98%). This development addresses previous challenges in large-scale synthesis, paving the way for further clinical translation.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine. Current research efforts are focused on improving its bioavailability and reducing hepatic clearance through structural modifications. Collaborative studies between academic and industrial researchers are underway to advance this compound into early-phase clinical trials, with preliminary data expected in late 2024.

In conclusion, 5-iodo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine represents a versatile scaffold with significant potential in oncology drug discovery. Its unique chemical properties, combined with recent synthetic and mechanistic insights, position it as a compelling candidate for further investigation. Future studies will likely explore its applications in combination therapies and resistance modulation, expanding its therapeutic utility.